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Compound of Interest

Compound Name: Carbon tetrafluoride

CAS No.: 75-73-0

Cat. No.: B1216895

Get Quote

A Comparative Study of Carbon Tetrafluoride (CF4) Adsorption on Different Nanoporous

Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of various nanoporous

materials for the adsorption of carbon tetrafluoride (CF4), a potent greenhouse gas. The

information is compiled from recent scientific literature and aims to assist researchers in

selecting suitable materials for CF4 capture and separation applications.

Performance Comparison of Nanoporous Materials
for CF4 Adsorption
The efficiency of a nanoporous material for gas adsorption is primarily evaluated based on its

uptake capacity, selectivity towards the target gas, and the strength of interaction, often

quantified by the isosteric heat of adsorption. Below is a compilation of quantitative data for

different classes of nanoporous materials: Metal-Organic Frameworks (MOFs), zeolites, and

carbon-based materials.
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Table 1: CF4 Adsorption Capacities and Selectivity
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Material
Class

Adsorben
t

CF4
Uptake
(mmol/g)

Pressure
(bar)

Temperat
ure (K)

CF4/N2
Selectivit
y

Referenc
e

MOFs
SIFSIX-2-

Cu
1.49 1 303.15 - [1]

13.34 20 303.15 - [1]

CuIn(3‐

ain)4
1.99 1 298 29.4 [2]

Zeolites Zeolite 13X

~1.1

(estimated

from

isotherm)

1 303 - [2]

Carbon-

Based

PNN (3D

Carbon

Nanotube

Network)

4.89 1 303.15 - [1]

9.48 20 303.15 - [1]

PILS

(Pillared

Graphene)

3.33 1 303.15 - [1]

12.12 20 303.15 - [1]

Activated

Carbon

(PET-

derived)

2.43 1 298 Good [2]

aCarbon-

Bhatia-

id001

5.34 10 298

Recommen

ded for

medium to

low

pressures

[2]
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HCP-

Colina-

id0016

5.65 10 298

Recommen

ded for

high

pressures

[2]

Note: Direct comparison should be made with caution due to varying experimental and

simulation conditions.

Table 2: Isosteric Heats of Adsorption (Qst) for CF4
Material Class Adsorbent Qst (kJ/mol) Comments Reference

MOFs SIFSIX-2-Cu 15.8

Lowest among

the compared

materials in the

study

[1]

Carbon-Based

PNN (3D Carbon

Nanotube

Network)

24.0

Highest among

the compared

materials in the

study

[1]

PILS (Pillared

Graphene)
22.6 - [1]

Logical Workflow for Comparative Adsorption
Studies
The following diagram illustrates a typical workflow for a comparative study of gas adsorption

on nanoporous materials, from material selection to performance evaluation.
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Figure 1. Workflow for Comparative CF4 Adsorption Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216895/docs#comparative-study-of-cf4-adsorption-
on-different-nanoporous-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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